Cas no 63460-69-5 (2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride)

2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride structure
63460-69-5 structure
Product Name:2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride
CAS No:63460-69-5
MF:C11H7ClO5S
MW:286.688281297684
CID:960264
PubChem ID:21468518
Update Time:2025-04-19

2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride
    • 4-chlorosulfonyl-3-hydroxynaphthalene-2-carboxylic acid
    • 2-HYDROXY-3-CARBOXY-NAPHTHALENE-1-SULFONYLCHLORIDE
    • DTXSID60614329
    • 63460-69-5
    • AKOS030255575
    • 4-(Chlorosulfonyl)-3-hydroxynaphthalene-2-carboxylic acid
    • Inchi： 1S/C11H7ClO5S/c12-18(16,17)10-7-4-2-1-3-6(7)5-8(9(10)13)11(14)15/h1-5,13H,(H,14,15)
    • InChI Key： SNGSNPUZZYWBDR-UHFFFAOYSA-N
    • SMILES： ClS(C1C(=C(C(=O)O)C=C2C=CC=CC=12)O)(=O)=O

Computed Properties

  • Exact Mass: 285.97000
  • Monoisotopic Mass: 285.9702722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.05000
  • LogP: 3.25190

2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

2-hydroxy-3-carboxy-naphtalene-1-sulfonylchloride Related Literature

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